Cas no 52199-85-6 ((2R)-1,1-diphenylpropan-2-ol)

(2R)-1,1-diphenylpropan-2-ol structure
(2R)-1,1-diphenylpropan-2-ol structure
Product Name:(2R)-1,1-diphenylpropan-2-ol
CAS No:52199-85-6
MF:C15H16O
MW:212.286944389343
MDL:MFCD06762638
CID:936567
PubChem ID:6999740
Update Time:2025-04-19

(2R)-1,1-diphenylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

    • (r)-(-)-1,1-diphenyl-2-propanol
    • (2R)-1,1-diphenylpropan-2-ol
    • DTXSID60426444
    • EN300-89263
    • (R)-1,1-Diphenyl-2-propanol
    • 52199-85-6
    • AKOS011388832
    • MDL: MFCD06762638
    • Inchi: 1S/C15H16O/c1-12(16)15(13-8-4-2-5-9-13)14-10-6-3-7-11-14/h2-12,15-16H,1H3/t12-/m1/s1
    • InChI Key: BDZAWYBXBHTHFM-GFCCVEGCSA-N
    • SMILES: O[C@H](C)C(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 212.12000
  • Monoisotopic Mass: 212.120115130g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • Melting Point: 59-62°C
  • PSA: 20.23000
  • LogP: 3.19930

(2R)-1,1-diphenylpropan-2-ol Pricemore >>

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